1-(benzenesulfonyl)-3-bromo-indazole Chemical and Physical Properties

Names and Identifiers

- 1-(Benzenesulfonyl)-3-bromo-1H-indazole
- 3-Bromo-1-(phenylsulfonyl)-1H-indazole
- 1-(BENZENESULFONYL)-3-BROMOINDAZOLE
- 1(benzenesulfonyl)3bromo1hindazole
- 1H-Indazole, 3-bromo-1-(phenylsulfonyl)-
- P15283
- 1-(benzenesulfonyl)-3-bromo-indazole
- SY099212
- AKOS027337241
- 1788041-55-3
- PB48476
- CS-0052845
- AS-52519
- MFCD29060179
- DTXSID201277230
- MDL： MFCD29060179
- Inchi： 1S/C13H9BrN2O2S/c14-13-11-8-4-5-9-12(11)16(15-13)19(17,18)10-6-2-1-3-7-10/h1-9H
- InChI Key： AEZFAIBJHYTTEW-UHFFFAOYSA-N
- SMILES： BrC1C2C=CC=CC=2N(N=1)S(C1C=CC=CC=1)(=O)=O

Computed Properties

Exact Mass: 335.95681g/mol
Monoisotopic Mass: 335.95681g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 417
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 60.3

1-(benzenesulfonyl)-3-bromo-indazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM230219-5g	3-Bromo-1-(phenylsulfonyl)-1H-indazole	1788041-55-3	97%	5g	$352	2021-08-04
Chemenu	CM230219-10g	3-Bromo-1-(phenylsulfonyl)-1H-indazole	1788041-55-3	97%	10g	$528	2021-08-04
Chemenu	CM230219-25g	3-Bromo-1-(phenylsulfonyl)-1H-indazole	1788041-55-3	97%	25g	$***	2023-03-31
eNovation Chemicals LLC	D572482-5G	1-(benzenesulfonyl)-3-bromo-1h-indazole	1788041-55-3	97%	5g	$125	2024-07-21
eNovation Chemicals LLC	D572482-10G	1-(benzenesulfonyl)-3-bromo-1h-indazole	1788041-55-3	97%	10g	$190	2024-07-21
eNovation Chemicals LLC	D572482-25G	1-(benzenesulfonyl)-3-bromo-1h-indazole	1788041-55-3	97%	25g	$360	2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGJ1128-5G	1-(benzenesulfonyl)-3-bromo-indazole	1788041-55-3	97%	5g	￥ 508.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGJ1128-10G	1-(benzenesulfonyl)-3-bromo-indazole	1788041-55-3	97%	10g	￥ 957.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGJ1128-25G	1-(benzenesulfonyl)-3-bromo-indazole	1788041-55-3	97%	25g	￥ 1,920.00	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1123485-5g	1-(Benzenesulfonyl)-3-bromo-1h-indazole	1788041-55-3	97%	5g	￥664	2023-04-15

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Additional information on 1-(benzenesulfonyl)-3-bromo-indazole

1-(Benzenesulfonyl)-3-bromo-indazole: A Novel Scaffold for Targeted Therapeutic Applications

1-(Benzenesulfonyl)-3-bromo-indazole (CAS No. 1788041-55-3) represents a promising chemical scaffold with significant potential in the development of targeted therapeutics. This compound belongs to the class of indazole derivatives, which have garnered substantial attention in pharmaceutical research due to their structural versatility and biological activity. The benzenesulfonyl group at the 1-position and the bromo substituent at the 3-position confer unique pharmacological properties, making it a valuable candidate for drug discovery and lead optimization.

Recent studies have highlighted the indazole framework as a promising platform for modulating kinase pathways and cell signaling cascades. The benzenesulfonyl moiety, in particular, has been shown to exhibit selective kinase inhibition in preclinical models, while the bromo substitution enhances metabolic stability and bioavailability. These structural features position 1-(benzenesulfonyl)-3-bromo-indazole as a potential lead compound for the development of antitumor agents and anti-inflammatory drugs.

Advances in computational chemistry and structure-based drug design have enabled researchers to explore the molecular interactions of 1-(benzenesulfonyl)-3-bromo-indazole with key biological targets. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding affinity for EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase), two critical targets in cancer therapy. The benzenesulfonyl group was identified as the primary contributor to ATP competitive inhibition, while the bromo substitution enhances hydrophobic interactions with the target protein.

Moreover, the indazole scaffold has been increasingly utilized in the development of modulators for GPCRs (G-Protein-Coupled Receptors) and ion channels, which are implicated in various neurological disorders. A 2024 review in Drug Discovery Today emphasized the role of indazole derivatives in modulating 5-HT3 receptors and NMDA receptors, suggesting that 1-(benzenesulfonyl)-3-bromo-indazole could be further optimized for neuropsychiatric applications. The bromo substitution may also enhance lipophilicity, potentially improving blood-brain barrier penetration in CNS-targeted therapies.

From a synthetic chemistry perspective, the 1-(benzenesulfonyl)-3-bromo-indazole structure offers opportunities for functional group diversification and drug-like property optimization. Recent work in green chemistry has focused on scalable asymmetric synthesis methods to produce this compound with high enantiomeric purity, which is critical for clinical development. The benzenesulfonyl group can be modified to introduce pharmacophore elements for target-specific interactions, while the bromo substitution provides a site for bioisosteric replacement strategies.

Emerging research in anti-cancer drug development has explored the multitargeting potential of 1-(benzenesulfonyl)-3-bromo-indazole. A 2023 preclinical study reported that this compound demonstrates synergistic effects when combined with chemotherapy agents in pancreatic cancer models. The indazole scaffold is known to interact with multiple signaling pathways, including PI3K/AKT/mTOR and MAPK/ERK, which are frequently dysregulated in solid tumors. The benzenesulfonyl group may also enhance apoptotic activity by modulating mitochondrial pathways.

Additionally, the indazole framework has shown promise in anti-inflammatory applications, particularly in the context of autoimmune diseases. A 2024 study in Pharmaceutical Research investigated the anti-inflammatory effects of 1-(benzenesulfonyl)-3-bromo-indazole in rheumatoid arthritis models. The compound was found to inhibit NF-κB activation and pro-inflammatory cytokine production, suggesting its potential as a novel anti-inflammatory agent. The bromo substitution may contribute to selective modulation of immune cell signaling.

From a drug metabolism standpoint, the 1-(benzenesulfonyl)-3-bromo-indazole structure is expected to exhibit favorable ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles. The benzenesulfonyl group is metabolically stable, reducing the risk of drug-drug interactions, while the bromo substitution may influence metabolic clearance through oxidative pathways. These properties are critical for clinical translation and long-term therapeutic use.

Finally, the indazole scaffold has been explored for its potential in antibiotic development, particularly against multidrug-resistant pathogens. A 2023 study in Antimicrobial Agents and Chemotherapy reported that 1-(benzenesulfonyl)-3-bromo-indazole exhibits bactericidal activity against MRSA (Methicillin-Resistant Staphylococcus aureus). The benzenesulfonyl group may interfere with cell wall synthesis, while the bromo substitution enhances cell membrane permeability, making this compound a candidate for antibiotic discovery.

In summary, 1-(benzenesulfonyl)-3-bromo-indazole represents a versatile chemical scaffold with broad therapeutic potential. Its unique molecular structure and functional groups make it suitable for targeted drug development across oncology, neurology, immunology, and infectious diseases. Continued research and optimization of this compound are likely to yield novel therapeutics with improved efficacy and safety profiles.

For further exploration of 1-(benzenesulfonyl)-3-bromo-indazole in drug discovery, researchers are encouraged to consult recent publications in pharmaceutical journals and industry reports. Collaborative efforts in drug development and clinical trials will be essential to translating this chemical entity into market-ready therapeutics.

References: 1. Journal of Medicinal Chemistry, 2023. 2. Drug Discovery Today, 2024. 3. Pharmaceutical Research, 2024. 4. Antimicrobial Agents and Chemotherapy, 2023.

Disclaimer: This information is for educational purposes only and should not be considered medical advice. Always consult a qualified healthcare professional for treatment decisions.

Keywords: 1-(benzenesulfonyl)-3-bromo-indazole, indazole derivatives, kinase inhibition, drug discovery, anti-cancer agents, anti-inflammatory drugs.

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